Cas no 149679-62-9 (1H-Benzimidazole-2-sulfenamide,N-ethyl-)

• Product Name: 1H-Benzimidazole-2-sulfenamide,N-ethyl-
• CAS No: 149679-62-9
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 100129
• PubChem ID: 45078074
• Update Time: 2025-04-18

1H-Benzimidazole-2-sulfenamide,N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-sulfenamide,N-ethyl-
• 1H-Benzimidazole-2-sulfenamide,N-ethyl-(9CI)
• S-(1H-Benzo[d]imidazol-2-yl)-N-ethylthiohydroxylamine
• 149679-62-9

• Inchi： 1S/C9H11N3S/c1-2-10-13-9-11-7-5-3-4-6-8(7)12-9/h3-6,10H,2H2,1H3,(H,11,12)
• InChI Key： PGZYMKARNKWLJV-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)NCC

Computed Properties

• Exact Mass: 193.067
• Monoisotopic Mass: 193.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66A^2